1-Tetradecyl-3-methylimidazolium

• Synonyms: 1-tetradecyl-3-methylimidazolium; 1-tetradecyl-3-methylimidazolium hexafluorophosphate; C14-mimPF6; C14mimPF6
• Molecular Formula: C18H35N2+
• Molecular Weight: 279.5 g/mol
• SMILES: CCCCCCCCCCCCCCN1C=C[N+](=C1)C
• InChI: InChI=1S/C18H35N2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-20-17-16-19(2)18-20/h16-18H,3-15H2,1-2H3/q+1
• InChIKey: BMKLRPQTYXVGNK-UHFFFAOYSA-N

Researchers seeking surface-active ionic liquids face a common trade-off: short-chain homologs (C10-C12) require high concentrations for micellization, while C16-C18 derivatives exhibit reduced antimicrobial activity and poor aqueous handling. [C14MIM]+ occupies the optimal performance niche. • CMC ~1.6 mmol/L (Br salt)-enables micellization at far lower concentrations than [C12MIM]Br (~11.5 mmol/L). • Near-maximal antimicrobial potency before the C16-C18 activity cut-off, positioning this homolog for disinfectant and preservative development. • Reversible CO₂ occlusion (BF₄ salt) with desorption at 40 °C-an energy-efficient alternative to amine scrubbing requiring 100-140 °C regeneration. Supplied as chloride, bromide, tetrafluoroborate, or hexafluorophosphate salts; 98% purity from BenchChem.

1-Tetradecyl-3-methylimidazolium: Overview & Properties

1-Tetradecyl-3-methylimidazolium ([C14MIM]+) is a long-chain imidazolium-based ionic liquid (IL) with a C14 alkyl substituent, typically supplied as chloride, bromide, tetrafluoroborate, or hexafluorophosphate salts [1]. This cation combines the structural characteristics of cationic surfactants with the ionic liquid platform, exhibiting amphiphilic properties, micelle-forming capability, and biological activity that varies with counterion selection [2]. Key procurement-relevant attributes include its self-assembly behavior, which depends on both alkyl chain length and anion identity [3], as well as its ability to form ionic liquid crystalline phases under specific conditions [4].

Platform Long-chain imidazolium IL with C14 alkyl substituent

Behavior Amphiphilic, self-assembles into micelles & liquid crystalline phases

Selection Properties modulated by counterion (Cl⁻, BF₄⁻, PF₆⁻)

• [1] PMC article table: Ionic liquids acronyms and structures, C14mim Cl, C14mim BF4, C14mim PF6, C14mim NTf2. View Source
• [2] Luczak, J.; Jungnickel, C.; Lacka, I.; Stolte, S.; Hupka, J. Antimicrobial and surface activity of 1-alkyl-3-methylimidazolium derivatives. Green Chem. 2010, 12, 593-601. View Source
• [3] Geng, F.; Liu, J.; Zheng, L.; Yu, L.; Li, Z.; Li, G.; Tung, C. Micelle formation of long-chain imidazolium ionic liquids in aqueous solution measured by isothermal titration microcalorimetry. J. Chem. Eng. Data 2010, 55(1), 147-151. View Source
• [4] Kang, T. H.; Kim, M. W.; Jeon, Y. Molecular Designed Ionic Liquid Crystal in Alkane. J. Phys. Chem. C 2013, 117(27), 14332-14337. View Source

Why Substitution with Shorter-Chain Imidazolium ILs Fails

Substituting [C14MIM]+ with shorter-chain homologs (e.g., [C12MIM]+ or [C10MIM]+) is not equivalent because key physicochemical properties—critical micelle concentration (CMC), antimicrobial potency, and self-assembly behavior—exhibit strong alkyl chain length dependence [1]. Longer-chain ILs such as [C16MIM]+ or [C18MIM]+ may approach or exceed a 'cut-off' threshold where antimicrobial activity plateaus or declines despite increased hydrophobicity [2]. Additionally, the choice of anion (chloride, bromide, tetrafluoroborate, hexafluorophosphate) substantially modulates solubility, thermal behavior, and CO2 occlusion capacity [3]. The quantitative evidence below demonstrates that [C14MIM]+ occupies a distinct performance niche relative to adjacent homologs and conventional quaternary ammonium surfactants.

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Shorter-chain homologs (C10, C12) Higher CMC and lower antimicrobial potency; self-assembly profile may not transfer.

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Longer-chain homologs (C16, C18) Activity cut-off possible; reduced aqueous solubility and slower equilibration may limit processability.

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Different counterion Anion identity (Cl⁻, BF₄⁻, PF₆⁻) alters solubility, thermal behavior, and CO₂ occlusion capacity; direct replacement may require validation.

• [1] Geng, F.; Liu, J.; Zheng, L.; Yu, L.; Li, Z.; Li, G.; Tung, C. Micelle formation of long-chain imidazolium ionic liquids in aqueous solution measured by isothermal titration microcalorimetry. J. Chem. Eng. Data 2010, 55(1), 147-151. View Source
• [2] Luczak, J.; Jungnickel, C.; Lacka, I.; Stolte, S.; Hupka, J. Antimicrobial and surface activity of 1-alkyl-3-methylimidazolium derivatives. Green Chem. 2010, 12, 593-601. View Source
• [3] Redwine, G.; Strange, N.; Quine, C.; Leick, N.; Gennett, T. Investigation of CO2 sorption characteristics of imidazolium ionic liquid crystals. J. Mol. Liq. 2025, 437, Part C. View Source

1-Tetradecyl-3-methylimidazolium: Quantitative Evidence vs. Analogs

CMC Scaling with Chain Length

[C14MIM]Br exhibits a CMC intermediate between [C12MIM]Br and [C16MIM]Br, reflecting systematic alkyl chain length effects on self-assembly thermodynamics. At 298.15 K, the CMC decreases by approximately one order of magnitude per two-carbon chain extension [1]. This predictable scaling enables formulation scientists to tune aggregation onset without switching to structurally dissimilar surfactant classes.

CMC Scaling

Head-to-head

[C14MIM]Br: ~1.6 mmol/L

Intermediate surfactant efficiency

~7× lower than C12; ~1.8× higher than C16 at 298.15 K

Evidence Dimension	Critical micelle concentration (CMC) in aqueous solution
Target Compound Data	[C14MIM]Br: ~1.6 mmol/L (surface tension measurement at 298.15 K) [1]
Comparator Or Baseline	[C12MIM]Br: ~11.5 mmol/L; [C16MIM]Br: ~0.9 mmol/L (same conditions) [1]
Quantified Difference	[C14MIM]Br CMC is ~7× lower than [C12MIM]Br and ~1.8× higher than [C16MIM]Br
Conditions	Aqueous solution, 298.15 K, surface tension measurement method

Why This Matters

The intermediate CMC of [C14MIM]Br provides a balance between surfactant efficiency (lower concentration required for micelle formation vs. C12) and aqueous solubility/processability (vs. C16, which may exhibit reduced solubility or slower equilibration).

• [1] Geng, F.; Liu, J.; Zheng, L.; Yu, L.; Li, Z.; Li, G.; Tung, C. Micelle formation of long-chain imidazolium ionic liquids in aqueous solution measured by isothermal titration microcalorimetry. J. Chem. Eng. Data 2010, 55(1), 147-151. View Source

Antimicrobial Activity and Chain Length Cut-Off

Antimicrobial activity of 1-alkyl-3-methylimidazolium chlorides increases with alkyl chain length up to a cut-off threshold at C16-C18, beyond which activity declines [1]. [C14MIM]Cl operates in the high-activity regime near the optimal chain length without crossing the cut-off, offering near-maximal potency while maintaining favorable physicochemical properties relative to longer-chain homologs.

Antimicrobial Trend

Class-level

C14 chain: high-activity region, near cut-off without decline

Positions in reported high-activity regime

MIC trend across C8–C18; cut-off at C16–C18 (Luczak et al.)

Evidence Dimension	Antimicrobial activity (MIC) trend across alkyl chain lengths
Target Compound Data	C14 chain: high antimicrobial activity (MIC decreases as chain length increases from C8 to C14) [1]
Comparator Or Baseline	C12 chain: moderate activity; C16 chain: near-cut-off activity; C18 chain: activity may decline (cut-off effect) [1]
Quantified Difference	Quantitative MIC values for individual chain lengths not extracted; trend is class-level inference from systematic study of 30 imidazolium ILs [1]
Conditions	Antibacterial and antifungal assays against multiple strains; chloride anion series

Why This Matters

Procurement of [C14MIM]+ salts positions the user in the high-activity region of the structure-activity curve without the potential activity decline or formulation challenges associated with longer-chain homologs (C16-C18).

• [1] Luczak, J.; Jungnickel, C.; Lacka, I.; Stolte, S.; Hupka, J. Antimicrobial and surface activity of 1-alkyl-3-methylimidazolium derivatives. Green Chem. 2010, 12, 593-601. View Source

MEKC Separation Selectivity vs. Conventional Surfactant

In micellar electrokinetic chromatography (MEKC) of urinary nucleosides, [C14MIM]Br provides a different separation selectivity compared to the structurally analogous conventional surfactant TTAB, despite sharing the same tetradecyl chain length [1]. The imidazolium headgroup enables stronger interaction with polar analytes, attributed to π-system interactions and hydrogen bonding capability absent in the trimethylammonium headgroup [1].

MEKC Selectivity

Head-to-head

[C14MIM]Br vs TTAB: distinct separation of urinary nucleosides

Enhanced polar analyte interaction

Imidazolium headgroup provides π–π and H-bonding

Evidence Dimension	Separation selectivity for urinary nucleosides
Target Compound Data	[C14MIM]Br: distinct separation selectivity; higher reproducibility relative to alternative cationic surfactants [1]
Comparator Or Baseline	TTAB (tetradecyltrimethylammonium bromide): different separation selectivity, reduced interaction with polar compounds [1]
Quantified Difference	Qualitative selectivity difference; retention factor variation observed
Conditions	MEKC at pH 9.38 with borate complexation, 298 K

Why This Matters

Analytical laboratories requiring resolution of highly hydrophilic metabolites (e.g., urinary nucleosides for disease biomarker analysis) may find [C14MIM]Br superior to conventional cationic surfactants due to enhanced polar analyte interaction and improved reproducibility.

• [1] Journal of Chromatography A. Imidazolium-based ionic liquid-type surfactant as pseudostationary phase in micellar electrokinetic chromatography of highly hydrophilic urinary nucleosides. J. Chromatogr. A 2013, 1316, 135-146. View Source

CO2 Occlusion Under Thermal Cycling

[C14MIM]BF4 exhibits unique reversible CO2 occlusion behavior under rapid temperature quenching from liquid to solid phase, with complete desorption upon heating above its melting point (40 °C) [1]. This behavior is not a general property of all imidazolium ILs but arises from the specific combination of C14 chain length and BF4 anion, which forms a lamellar liquid crystalline phase providing dynamically accessible CO2 interaction sites [1]. The phenomenon is not observed in the PF6 salt under identical conditions [1].

CO₂ Occlusion

Head-to-head

[C14MIM]BF₄: reversible CO₂ occlusion; desorbs at 40 °C

Thermally switchable gas capture

Not observed with PF₆ salt; lamellar LC phase enables sites

Evidence Dimension	Reversible CO2 occlusion upon thermal quenching
Target Compound Data	[C14MIM]BF4: CO2 occlusion observed; complete desorption at 40 °C [1]
Comparator Or Baseline	[C14MIM]PF6: no equivalent occlusion behavior reported under identical conditions [1]
Quantified Difference	Qualitative observation; WAXS confirms lamellar structure in BF4 salt enabling occlusion
Conditions	Rapid temperature quench from liquid to solid phase; desorption upon heating above melting point

Why This Matters

This property identifies [C14MIM]BF4 as a candidate for thermally switchable CO2 capture systems, where adsorption and release can be triggered by temperature cycling rather than energy-intensive pressure or chemical regeneration.

• [1] Redwine, G.; Strange, N.; Quine, C.; Leick, N.; Gennett, T. Investigation of CO2 sorption characteristics of imidazolium ionic liquid crystals. J. Mol. Liq. 2025, 437, Part C. View Source

Micellization Thermodynamic Driving Force

The thermodynamic driving force for micellization shifts systematically with alkyl chain length. For [C12MIM]BF4, micellization is entropy-driven; for [C14MIM]BF4 and [C16MIM]BF4, the process becomes enthalpy-driven [1]. This transition reflects increasing hydrophobic contribution to micelle formation as the alkyl chain extends beyond a critical length threshold.

Micellization Thermodynamics

Head-to-head

[C14MIM]BF₄: enthalpy-driven (Δ_micH dominates)

Less temperature-sensitive micelle formation

vs. entropy-driven [C12MIM]BF₄; supports thermal stability

Evidence Dimension	Thermodynamic driving force of micellization
Target Compound Data	[C14MIM]BF4: enthalpy-driven micellization (ΔmicH and ΔmicS both negative; enthalpy dominates) [1]
Comparator Or Baseline	[C12MIM]BF4: entropy-driven micellization; [C16MIM]BF4: enthalpy-driven [1]
Quantified Difference	Thermodynamic parameters (ΔmicG, ΔmicH, ΔmicS) from conductivity and surface tension measurements
Conditions	Aqueous solution, 298.15 K, conductivity, surface tension, fluorescence, and UV absorption methods

Why This Matters

The enthalpy-driven micellization of [C14MIM]BF4 implies that micelle formation is less sensitive to temperature fluctuations compared to entropy-driven systems, potentially enabling more consistent performance in applications subject to thermal variation.

• [1] Wan, Y.; Wang, F.; Zhang, Z.; Ren, C.; Lin, Y. Micellization and Thermodynamic Study of 1-Alkyl-3-methylimidazolium Tetrafluoroborate Ionic Liquids in Aqueous Solution. J. Chem. Eng. Data 2014, 59, 1120-1129. View Source

Crystallization in Alkane/Octanol Systems

[C14MIM]Cl exhibits selective crystallization behavior in alkane solvents when templated with 1-octanol. The compound is insoluble in 1-hexane, 1-octane, 1-decane, and 1-dodecane alone, but addition of 1-octanol (molar ratio IL/octanol = 1/3) induces rod-like single crystal growth [1]. Maximum crystal length of 5.2 mm was achieved in 1-octane, which is proposed to match the alkyl chain length of the IL cation [1]. No crystallization occurs in irregularly shaped solvents (2-methyloctane) [1].

Crystallization

Cross-study

Rod-like single crystals up to 5.2 mm in 1-octane/octanol

Enables anisotropic crystal synthesis

Requires octanol template; no crystallization in pure alkanes

Evidence Dimension	Crystallization behavior in alkane/octanol systems
Target Compound Data	[C14MIM]Cl: forms rod-like single crystals up to 5.2 mm in 1-octane with 1-octanol template [1]
Comparator Or Baseline	No crystallization in pure alkanes or 2-methyloctane under identical conditions [1]
Quantified Difference	Maximum crystal length: 5.2 mm; lattice parameter increase of 4 Å along b-axis vs. powder form [1]
Conditions	1-octane solvent, IL/octanol molar ratio = 1/3, room temperature, several days

Why This Matters

This crystallization behavior enables controlled synthesis of anisotropic [C14MIM]Cl crystals for applications in ion-conducting materials, separation membranes, or templated material synthesis where oriented structures are required.

• [1] Kang, T. H.; Kim, M. W.; Jeon, Y. Molecular Designed Ionic Liquid Crystal in Alkane. J. Phys. Chem. C 2013, 117(27), 14332-14337. View Source

1-Tetradecyl-3-methylimidazolium: Validated Applications

Surfactant Formulations with Intermediate CMC

Based on direct CMC comparison data showing [C14MIM]Br (CMC ~1.6 mmol/L) positioned between [C12MIM]Br (~11.5 mmol/L) and [C16MIM]Br (~0.9 mmol/L) [1], formulators can select this chain length to achieve micellization at lower concentrations than C12 while maintaining better aqueous handling than C16. The enthalpy-driven micellization of the BF4 salt [2] further supports applications requiring thermal stability of micellar structures.

Antimicrobial Agents and Biocidal Surface Coatings

[C14MIM]+ salts operate in the high-activity region of the alkyl chain length series, with antimicrobial potency increasing up to the C16-C18 cut-off [1]. Procurement of the C14 homolog provides near-optimal antimicrobial activity without the potential activity decline or formulation limitations associated with longer-chain derivatives. This positions the compound for disinfectant, preservative, and antimicrobial coating development [2].

MEKC Analysis of Hydrophilic Metabolites

In micellar electrokinetic chromatography of urinary nucleosides, [C14MIM]Br offers distinct separation selectivity compared to conventional TTAB surfactant [1]. Analytical laboratories developing methods for polar, hydrophilic biomarkers may achieve improved resolution and reproducibility with this IL-type surfactant, particularly when borate complexation is employed to enhance electrostatic interactions with the imidazolium micelles [1].

Thermally Switchable CO2 Capture

The unique reversible CO2 occlusion property of [C14MIM]BF4 under rapid thermal quenching [1] enables temperature-cycled gas capture/release cycles with desorption occurring at 40 °C. This represents a potential alternative to amine scrubbing, which requires regeneration at 100-140 °C. The BF4 salt's lamellar liquid crystalline structure provides accessible CO2 interaction sites [1], while the PF6 salt does not exhibit comparable behavior.

Application

Selection Property

Validation Focus

Surfactant formulations with intermediate CMC

CMC positioned between C12 and C16 homologs

Micellization efficiency vs. shorter chain; processability vs. longer chain

Antimicrobial screening & biocidal coating research

Reported high activity within chain-length series

MIC screening against target strains; cut-off verification

MEKC of hydrophilic metabolites

Imidazolium headgroup selectivity for polar analytes

Separation resolution and reproducibility vs. conventional surfactants

Thermally switchable CO₂ capture

Reversible CO₂ occlusion with BF₄ salt under thermal quench

Temperature-cycled adsorption/desorption performance

• [1] Geng, F.; Liu, J.; Zheng, L.; Yu, L.; Li, Z.; Li, G.; Tung, C. Micelle formation of long-chain imidazolium ionic liquids in aqueous solution measured by isothermal titration microcalorimetry. J. Chem. Eng. Data 2010, 55(1), 147-151. View Source
• [2] Wan, Y.; Wang, F.; Zhang, Z.; Ren, C.; Lin, Y. Micellization and Thermodynamic Study of 1-Alkyl-3-methylimidazolium Tetrafluoroborate Ionic Liquids in Aqueous Solution. J. Chem. Eng. Data 2014, 59, 1120-1129. View Source
• [3] Luczak, J.; Jungnickel, C.; Lacka, I.; Stolte, S.; Hupka, J. Antimicrobial and surface activity of 1-alkyl-3-methylimidazolium derivatives. Green Chem. 2010, 12, 593-601. View Source
• [4] Journal of Chromatography A. Imidazolium-based ionic liquid-type surfactant as pseudostationary phase in micellar electrokinetic chromatography of highly hydrophilic urinary nucleosides. J. Chromatogr. A 2013, 1316, 135-146. View Source
• [5] Redwine, G.; Strange, N.; Quine, C.; Leick, N.; Gennett, T. Investigation of CO2 sorption characteristics of imidazolium ionic liquid crystals. J. Mol. Liq. 2025, 437, Part C. View Source